Cas no 2248299-70-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate is a specialized heterocyclic compound featuring both isoindole and imidazolidine structural motifs. Its bifunctional design, incorporating reactive carbonyl and imide groups, makes it a valuable intermediate in organic synthesis, particularly for constructing complex pharmacophores or functional materials. The compound’s stability under controlled conditions and its ability to participate in selective coupling reactions enhance its utility in medicinal chemistry and polymer applications. Its well-defined reactivity profile allows for precise modifications, facilitating the development of targeted derivatives for research or industrial use. The structural versatility of this compound supports its role in advanced synthetic pathways.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate structure

2248299-70-7 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate

CAS No:2248299-70-7

MF:C₁₃H₉N₃O₆

MW:303.227062940598

CID:6129515

PubChem ID:165719756

Update Time:2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- EN300-6514596
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate
- 2248299-70-7
- Inchi： 1S/C13H9N3O6/c17-9-5-15(13(21)14-9)6-10(18)22-16-11(19)7-3-1-2-4-8(7)12(16)20/h1-4H,5-6H2,(H,14,17,21)
- InChI Key： KQLAKUMIVYFIMF-UHFFFAOYSA-N
- SMILES： O(C(CN1C(NC(C1)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 303.04913502g/mol
Monoisotopic Mass: 303.04913502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 550
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 113Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6514596-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate	2248299-70-7		1g	$0.0	2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate (CAS No. 2248299-70-7): Properties, Applications, and Innovations

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate (CAS No. 2248299-70-7) is a highly specialized chemical entity with a unique molecular structure. Its isoindole and imidazolidine moieties contribute to its versatility in pharmaceutical and material science applications. Researchers are increasingly interested in this compound due to its potential role in drug delivery systems and biocompatible polymers, aligning with the growing demand for sustainable and efficient biomedical solutions.

In recent years, the scientific community has focused on heterocyclic compounds like 2248299-70-7 for their ability to enhance bioavailability and targeted therapy. This compound's ester linkage and dioxo groups make it a candidate for prodrug development, a hot topic in precision medicine. Its stability under physiological conditions has also sparked interest in long-acting formulations, addressing the need for reduced dosing frequency in chronic diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate involves multistep organic reactions, often utilizing green chemistry principles to minimize environmental impact. This aligns with the global push toward sustainable synthesis methods, a frequently searched topic in academic databases and industrial R&D forums. The compound's solubility profile and thermal stability further make it suitable for high-performance coatings and electronic materials.

From a commercial perspective, CAS No. 2248299-70-7 is gaining traction in patent filings related to biodegradable materials and controlled-release technologies. Its molecular weight and functional groups allow for easy modification, making it a versatile building block in combinatorial chemistry. These attributes resonate with the increasing demand for customizable chemical platforms in drug discovery and material engineering.

Safety and regulatory aspects of 2248299-70-7 are also under scrutiny, particularly its ecotoxicological profile and degradation pathways. These factors are critical for industries aiming to comply with REACH regulations and green chemistry certifications. As such, the compound is often discussed in the context of lifecycle assessment (LCA) and circular economy initiatives, which are top priorities for environmentally conscious manufacturers.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dioxoimidazolidin-1-yl)acetate represents a convergence of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications—from advanced therapeutics to smart materials—position it as a compound of significant interest in both academic and industrial settings. Future research will likely explore its structure-activity relationships and scalable production methods to meet the evolving needs of modern science.